Cas no 845660-86-8 (7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one
• CAS No: 845660-86-8
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 5420429
• Update Time: 2025-05-21

7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenoxy)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-4-oxochromen-7-olate
• 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C22H24N2O5/c1-23-8-10-24(11-9-23)13-18-19(25)7-6-17-21(26)20(14-28-22(17)18)29-16-5-3-4-15(12-16)27-2/h3-7,12,14,25H,8-11,13H2,1-2H3
• InChI Key： PVNYUXFPDKKXKO-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCN(C)CC3)C(O)=CC=C2C(=O)C=1OC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one

Introduction to 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one (CAS No. 845660-86-8)

7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one (CAS No. 845660-86-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.

The structure of 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one is characterized by a chromene core with several functional groups that contribute to its unique pharmacological profile. The presence of a hydroxyl group at the 7-position, a methoxyphenoxy substituent at the 3-position, and a 4-methylpiperazinylmethyl group at the 8-position endows this compound with a high degree of structural complexity and functional versatility.

Recent studies have highlighted the potential of 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one has also been investigated for its antioxidant activity. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

The anti-cancer potential of 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one has also been explored. Research conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation, making it a valuable lead compound for further drug development.

The pharmacokinetic properties of 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one have been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential for clinical translation. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further enhance its therapeutic potential, researchers are exploring various chemical modifications to optimize the structure of 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one. These efforts aim to improve its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects. For example, substituting different functional groups on the chromene core or modifying the piperazine moiety can lead to derivatives with enhanced biological activities.

In conclusion, 7-hydroxy-3-(3-methoxyphenoxy)-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one (CAS No. 845660-86-8) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antioxidant, and anti-cancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmacology. As ongoing studies continue to unravel its mechanisms of action and optimize its structure, this compound holds significant promise for addressing unmet medical needs in various disease areas.